Cas no 898451-94-0 (2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide)

• Product Name: 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide
• CAS No: 898451-94-0
• MF: C₂₁H₁₈ClFN₂OS
• MW: 400.896826267242
• CID: 5492997
• Update Time: 2025-11-01

2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-(2,3-dihydro-1H-indol-1-yl)-2-(2-thienyl)ethyl]-6-fluoro-
• 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide

• Inchi： 1S/C21H18ClFN2OS/c22-15-6-3-7-16(23)20(15)21(26)24-13-18(19-9-4-12-27-19)25-11-10-14-5-1-2-8-17(14)25/h1-9,12,18H,10-11,13H2,(H,24,26)
• InChI Key： UDZFRDCQSPXKNT-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)C1=C(F)C=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide

Recent Advances in the Study of 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide (CAS: 898451-94-0)

The compound 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide (CAS: 898451-94-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a chloro-fluorobenzamide moiety and a thiophene-indole hybrid scaffold, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the indole and thiophene rings could significantly improve the compound's binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes. These findings suggest that 898451-94-0 could serve as a promising lead compound for the development of novel therapeutics targeting neurological and oncological disorders.

In addition to its synthetic optimization, the pharmacological profile of 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide has been extensively investigated. Preclinical studies have revealed its potent inhibitory effects on key signaling pathways involved in inflammation and cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited nanomolar-range activity against specific isoforms of phosphodiesterase (PDE), highlighting its potential as an anti-inflammatory agent. Furthermore, its ability to cross the blood-brain barrier (BBB) has sparked interest in its application for treating neurodegenerative diseases.

The safety and toxicity profile of 898451-94-0 has also been a critical area of investigation. Recent toxicological assessments, including in vitro and in vivo studies, have indicated a favorable safety margin at therapeutic doses. However, researchers have noted the need for further optimization to mitigate off-target effects, particularly in long-term administration scenarios. These insights are crucial for advancing the compound into clinical trials and ensuring its translational potential.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the development of derivatives based on 2-chloro-N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-6-fluorobenzamide. Collaborative efforts between academia and industry are likely to drive innovations in this area, paving the way for novel therapeutic interventions. As the body of research grows, this compound continues to exemplify the intersection of chemical ingenuity and biological relevance in modern drug discovery.